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N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 147427-70-1
VCID: VC0126294
InChI: InChI=1S/C30H34N2O6S4.C6H15N/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;1-4-7(5-2)6-3/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);4-6H2,1-3H3
SMILES: CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)[O-])C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)O)C
Molecular Formula: C36H49N3O6S4
Molecular Weight: 748.043

N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate

CAS No.: 147427-70-1

Cat. No.: VC0126294

Molecular Formula: C36H49N3O6S4

Molecular Weight: 748.043

* For research use only. Not for human or veterinary use.

N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate - 147427-70-1

Specification

CAS No. 147427-70-1
Molecular Formula C36H49N3O6S4
Molecular Weight 748.043
IUPAC Name N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C30H34N2O6S4.C6H15N/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;1-4-7(5-2)6-3/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);4-6H2,1-3H3
Standard InChI Key MIZQCSHRKPVLCG-UHFFFAOYSA-N
SMILES CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)[O-])C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)O)C

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